Cas no 1315331-81-7 (caerulomycin J)

caerulomycin J structure
caerulomycin J structure
Product Name:caerulomycin J
CAS No:1315331-81-7
MF:C13H13N3O2
MW:243.261222600937
CID:2047174
PubChem ID:53484027
Update Time:2025-04-21

caerulomycin J Chemical and Physical Properties

Names and Identifiers

    • caerulomycin J
    • N-[(4-hydroxy-2,2'-bipyridin-6-yl)methyl]acetamide
    • Q27137570
    • CHEBI:69229
    • CHEMBL1823035
    • DTXSID001223744
    • N-[(4-Hydroxy[2,2'-bipyridin]-6-yl)methyl]acetamide
    • 1315331-81-7
    • N-[(4-Hydroxy[2,2a(2)-bipyridin]-6-yl)methyl]acetamide
    • Inchi: 1S/C13H13N3O2/c1-9(17)15-8-10-6-11(18)7-13(16-10)12-4-2-3-5-14-12/h2-7H,8H2,1H3,(H,15,17)(H,16,18)
    • InChI Key: IXDVQWRMMLGZLB-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C2C=CC=CN=2)NC(=C1)CNC(C)=O

Computed Properties

  • Exact Mass: 243.100776666g/mol
  • Monoisotopic Mass: 243.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 71.1Ų
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